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Compound of Interest

Compound Name: Thiazole, 4-ethyl-5-propyl-

Cat. No.: B15368053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling guidelines for 4-ethyl-5-propylthiazole.

Due to the limited availability of specific safety data for this compound, these protocols are

based on general principles of laboratory safety, and the known biological activities and

potential hazards associated with the broader class of thiazole derivatives.

Compound Overview
4-ethyl-5-propylthiazole is a substituted thiazole, a class of heterocyclic compounds known for

a wide range of biological activities. Thiazole rings are present in many pharmaceutical agents

and natural products, exhibiting properties such as antibacterial, antifungal, anti-inflammatory,

and anticancer effects.[1][2][3] Given this, all new thiazole derivatives, including 4-ethyl-5-

propylthiazole, should be handled with care, assuming potential biological activity and toxicity.

Physical and Chemical Properties
A specific, experimentally verified Material Safety Data Sheet (MSDS) for 4-ethyl-5-

propylthiazole is not readily available. The following table summarizes predicted and available

data for this compound and a closely related analog.
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Property 4-ethyl-5-propylthiazole
4-ethyl-2-methyl-5-
propylthiazole

Molecular Formula C₈H₁₃NS C₉H₁₅NS

Appearance
Colorless to pale yellow liquid

(estimated)

Colorless to pale yellow liquid

(estimated)

Boiling Point 217-218 °C (estimated) 229-230 °C (estimated)

Flash Point 91.1 °C (estimated) 86.1 °C (estimated)

Water Solubility
65.43 mg/L at 25°C

(estimated)

19.22 mg/L at 25°C

(estimated)

Safety and Handling Protocols
Given the potential for biological activity and the lack of comprehensive toxicological data, a

cautious approach is mandatory when handling 4-ethyl-5-propylthiazole. The following

protocols are based on standard laboratory procedures for handling potentially hazardous

chemicals.

Personal Protective Equipment (PPE)
Adequate PPE is essential to minimize exposure. The following table outlines the minimum

required PPE for handling 4-ethyl-5-propylthiazole.

Task Minimum PPE Requirement

Handling neat compound or concentrated

solutions

- Chemical safety goggles- Nitrile gloves

(double-gloving recommended)- Laboratory

coat- Work within a certified chemical fume

hood

Handling dilute solutions (<1 mM)
- Safety glasses with side shields- Nitrile gloves-

Laboratory coat

Weighing solid or transferring liquid

- Chemical safety goggles- Nitrile gloves-

Laboratory coat- Use of a chemical fume hood

or ventilated balance enclosure
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Chemical Storage
Proper storage is crucial for maintaining the integrity of the compound and ensuring laboratory

safety.[4][5][6]

Storage Conditions: Store in a cool, dry, and well-ventilated area.

Container: Keep the container tightly sealed to prevent evaporation and contamination.

Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[6]

Labeling: Ensure all containers are clearly labeled with the chemical name, concentration,

date received, and any known hazards.

Experimental Protocols
Preparation: All handling of the neat compound should be performed in a certified chemical

fume hood.[7][8]

Weighing: If the compound is a solid, weigh the desired amount in a tared, sealed container.

If it is a liquid, use a calibrated micropipette with appropriate barrier tips.

Solubilization: Add the desired solvent to the container slowly. Ensure the chosen solvent is

compatible with the compound and the intended experimental system.

Mixing: Cap the container and mix thoroughly using a vortex or sonicator until the compound

is fully dissolved.

Storage: Store the stock solution in a clearly labeled, sealed container at the recommended

temperature (typically -20°C or -80°C for long-term storage).

Minor Spill (in a fume hood):

Alert personnel in the immediate area.

Use an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite) to

contain the spill.
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Wipe the area clean with a suitable solvent (e.g., ethanol or isopropanol), followed by soap

and water.

Collect all contaminated materials in a sealed bag for hazardous waste disposal.

Major Spill (outside a fume hood):

Evacuate the immediate area.

Alert laboratory personnel and the institutional safety officer.

If the compound is volatile or flammable, eliminate all sources of ignition.

Allow only trained personnel with appropriate PPE to clean up the spill.

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

All waste materials contaminated with 4-ethyl-5-propylthiazole, including empty containers,

used pipette tips, and absorbent materials, must be disposed of as hazardous chemical waste

in accordance with institutional and local regulations.

Potential Biological Effects and Signaling
While specific data for 4-ethyl-5-propylthiazole is limited, the thiazole moiety is a well-

established pharmacophore. Thiazole-containing compounds have been shown to interact with

a variety of biological targets. For instance, some thiazole derivatives exhibit anticancer activity

by modulating signaling pathways involved in cell proliferation, apoptosis, and angiogenesis.
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The following diagram illustrates a hypothetical signaling pathway that could be modulated by a

bioactive small molecule like a thiazole derivative.
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Caption: Hypothetical signaling pathway modulated by a bioactive small molecule.

Experimental Workflow
The following diagram outlines a logical workflow for the safe handling and use of 4-ethyl-5-

propylthiazole in a research setting.
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Caption: General laboratory workflow for handling chemical reagents.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15368053?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15368053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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